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Compound Name: 3'-Methoxypropiophenone

Cat. No.: B1296965 Get Quote

An In-depth Technical Guide to 3'-Methoxypropiophenone

Introduction
3'-Methoxypropiophenone, with the CAS number 37951-49-8, is an organic compound

belonging to the ketone class.[1] It is a significant chemical intermediate in the synthesis of

various pharmaceuticals, agrochemicals, and other organic materials.[2] Its chemical structure,

featuring a propionyl group and a methoxy group attached to a benzene ring, provides it with

unique reactivity that is crucial for the synthesis of more complex molecules.[2][3] This guide

provides a comprehensive overview of its physical and chemical properties, synthesis

protocols, and safety information, tailored for researchers, scientists, and drug development

professionals.

Physical and Chemical Properties
3'-Methoxypropiophenone is typically a colorless to light yellow liquid under standard

conditions.[2][3] It possesses a mild, pleasant aroma.[2]

Table 1: Physical and Chemical Properties of 3'-Methoxypropiophenone
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Property Value References

IUPAC Name
1-(3-methoxyphenyl)propan-1-

one

CAS Number 37951-49-8 [4]

Molecular Formula C10H12O2 [4][5]

Molecular Weight 164.20 g/mol [4][5][6]

Appearance Colorless to light yellow liquid [2][3][7]

Boiling Point 245.1 to 285 °C [2][3][5][8]

Melting Point Approximately -7 to -1 °C [2][3]

Density 1.016 to 1.0812 g/cm³ [8][9]

Solubility

Very slightly soluble in water

(0.71 g/L at 25°C); Soluble in

organic solvents such as

ethanol, methanol, and diethyl

ether.

[2][3][8]

Flash Point 98.9 to 113 °C [7][8][9][10]

Refractive Index 1.501 to 1.5230 [5][8][9][10]

Spectral Data
¹H-NMR data for 3'-Methoxypropiophenone (400 MHz, CDCl₃) shows the following

characteristic peaks: δ 1.23 (3H, t, J = 7.3 Hz), 3.00 (2H, q, J = 7.3 Hz), 3.86 (3H, s), 7.10 (1H,

dd, J = 7.9, 2.4 Hz), 7.37 (1H, t, J = 7.9 Hz), 7.50 (1H, t, J = 2.4 Hz), 7.54 (1H, d, J = 7.9 Hz).[5]

Reactivity and Stability
3'-Methoxypropiophenone is stable under normal conditions.[11] Its molecular structure, with

a propionyl group attached to an anisole moiety, gives it unique reactivity patterns, especially in

electrophilic aromatic substitution reactions.[2] The meta-position of the methoxy group

influences the electronic environment of the aromatic ring, creating opportunities for
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regioselective transformations.[12] It is incompatible with strong oxidizing agents and should be

stored away from heat, flames, and sparks.[13]

Synthesis of 3'-Methoxypropiophenone
Several methods are employed for the synthesis of 3'-Methoxypropiophenone. The most

common methods are the Grignard reaction and Friedel-Crafts acylation.

Grignard Reaction
This method involves the reaction of a Grignard reagent, formed from m-

methoxybromobenzene and magnesium, with propionitrile.[12][14]

Experimental Protocol:

Grignard Reagent Formation: In a reaction flask equipped with a reflux condenser and a

dropping funnel, 24.0 g (1.0 mol) of magnesium powder and 3.0 g of anhydrous aluminum

trichloride are added to 300 mL of tetrahydrofuran (THF). The mixture is heated, and a

solution of 187.1 g (1.0 mol) of m-methoxybromobenzene in 300 mL of THF is slowly added.

The reaction temperature is controlled to maintain a gentle reflux (50-55 °C). After the

addition is complete, the mixture is refluxed for an additional 0.5-1.0 hour to ensure the

complete formation of the Grignard reagent.[10][14][15]

Reaction with Propionitrile: While stirring, 55.1 g (1.0 mol) of propionitrile is slowly added to

the prepared Grignard reagent. The reaction is allowed to proceed for another 1.0-2.0 hours

after the addition is complete.[10][14][15]

Work-up and Purification: The reaction mixture is cooled in a cold-water bath, and 3.0 mol/L

hydrochloric acid is slowly added to decompose the intermediate. The inorganic phase is

separated. The organic phase is subjected to atmospheric distillation to remove the THF, and

the residue is purified by vacuum distillation to yield 3'-Methoxypropiophenone.[9][10] This

method can achieve a yield of up to 88.6%.[15]

Friedel-Crafts Acylation
This classic method involves the acylation of anisole with propionyl chloride using a Lewis acid

catalyst, such as aluminum chloride.[2][12]
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Experimental Protocol:

Reaction Setup: In a suitable reaction vessel, anisole and a Lewis acid catalyst (e.g.,

aluminum chloride) are combined in an appropriate solvent.

Acylation: Propionyl chloride is added dropwise to the mixture while maintaining a controlled

temperature.

Work-up and Purification: The reaction is quenched, followed by extraction and purification

steps to isolate the 3'-Methoxypropiophenone.

Applications
3'-Methoxypropiophenone is a key intermediate in the synthesis of various compounds.[3] In

the pharmaceutical industry, it serves as a precursor for active pharmaceutical ingredients

(APIs), including the analgesic drug Tapentadol.[2][15] In the agrochemical sector, it is used in

the synthesis of herbicides and insecticides.[2] It is also used in the cosmetics industry as a

fragrance ingredient.[3]
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Caption: Grignard reaction workflow for the synthesis of 3'-Methoxypropiophenone.
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Physical Properties Chemical Properties

Applications

3'-Methoxypropiophenone

Appearance:
Colorless to light yellow liquid

Boiling Point:
245.1-285 °C

Melting Point:
~ -7 to -1 °C

Density:
~1.016-1.0812 g/cm³

Solubility:
Good in organic solvents

Molecular Formula:
C10H12O2

Molecular Weight:
164.20 g/mol

Reactivity:
Electrophilic aromatic substitution

Stability:
Stable under normal conditions

Pharmaceutical Intermediate
(e.g., Tapentadol) Agrochemical Synthesis Fragrance Ingredient

Click to download full resolution via product page

Caption: Logical relationships of 3'-Methoxypropiophenone's properties and applications.

Safety and Handling
3'-Methoxypropiophenone is considered harmful if swallowed, in contact with skin, or if

inhaled.[11][13] Appropriate personal protective equipment (PPE), including gloves, goggles,

and respiratory protection, should be worn when handling this chemical.[11][13] It should be

handled in a well-ventilated area, preferably in a chemical fume hood.[13]

Table 2: GHS Hazard Information
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Hazard Class Hazard Statement Precautionary Statements

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264, P270, P301+P312,

P330, P501

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin

P280, P302+P352, P312,

P362+P364

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled

P261, P271, P304+P340,

P312

Skin Irritation (Category 2) H315: Causes skin irritation
P264, P280, P302+P352,

P321, P332+P313, P362

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P313

Store in a cool, dry, and well-ventilated place in tightly sealed containers.[2][11] Keep away

from direct sunlight, heat sources, and incompatible materials like oxidizing agents.[2][13] In

case of a fire, use dry chemical powder, alcohol-resistant foam, or carbon dioxide

extinguishers.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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